Design and synthesis of Cu6Sn5-coated TiO2nanotube arrays as anode material for lithium ion batteries

Journal of Materials Chemistry Pub Date: 2011-01-26 DOI: 10.1039/C0JM03819A

Abstract

Cu6Sn5-coated TiO2 nanotube arrays, a novel design for an anode material in lithium ion batteries, were prepared by electroless plating techniques. In this design, a Cu6Sn5 layer was coated on to the inner wall surface of TiO2 nanotubes. The hollow structure of the nanotubes was still retained, although the inner diameter of the nanotubes decreased from 100 nm to 50 nm. The as-prepared Cu6Sn5-coated TiO2 nanotube arrays combine the merits of the high specific capacity of tin and the structural stability of TiO2 nanotubes. The nanotubular structure allows both facile strain relaxation of tin and rapid mass transport, leading to greatly enhanced electrochemical performance in terms of specific capacity, cycle life and rate capability.

Graphical abstract: Design and synthesis of Cu6Sn5-coated TiO2 nanotube arrays as anode material for lithium ion batteries
Recommended Literature
Journal of Materials Chemistry
Journal Nameļ¼šJournal of Materials Chemistry
Research Products